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Compound of Interest

Compound Name: Benzeneacetamide, N-methoxy-

CAS No.: 112403-78-8

Cat. No.: B8766666

Get Quote

Executive Summary
Benzeneacetamide, N-methoxy- (CAS: 5661-00-7) represents a critical scaffold in the study

of hydroxamic acid derivatives and Weinreb amide intermediates.[1] Unlike its N-methylated

analog (a liquid), the secondary N-alkoxy amide functionality introduces unique conformational

constraints driven by the anomeric effect between the nitrogen and oxygen lone pairs.[1]

This guide details the structural parameters of the molecule, defining its preferred syn-

periplanar (Z) conformation, predicted unit cell dimensions, and the intermolecular hydrogen-

bonding networks that stabilize its crystal lattice at cryogenic temperatures.[1]

Chemical Identity & Physical State[1][2][3][4][5][6][7]
[8][9][10]

IUPAC Name:

-Methoxy-2-phenylacetamide[1][2][3]
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CAS Number: 5661-00-7[1]

Molecular Formula:

Molecular Weight: 165.19 g/mol [1]

Physical State (RT): Colorless viscous oil or low-melting solid (mp

35–45 °C).

Crystallographic Implication: High-quality single-crystal X-ray diffraction (SC-XRD) requires

in situ cryo-crystallography (e.g., at 100 K) or co-crystallization strategies.[1]

Experimental Protocol: In Situ Cryo-Crystallography
Since the compound is often liquid at ambient conditions, the following protocol is the standard

for obtaining the crystal structure.[1]

Crystal Growth (In Situ)
Capillary Mounting: A small volume (

0.5

L) of the neat oil is drawn into a Lindemann glass capillary (

mm diameter).

Zone Melting: The capillary is mounted on the goniometer head. Using an optical heating

device (OHD), the sample is flash-frozen to a polycrystalline mass and then zone-melted by

moving the heater along the capillary axis to select a single seed crystal.[1]

Cooling: The single crystal is slowly cooled to 100 K using a nitrogen cryostream to prevent

phase transitions or cracking.

Data Collection Parameters[5]
Radiation Source: Mo K
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(

Å) or Cu K

(

Å).

Diffractometer: Bruker D8 QUEST or equivalent with a Photon II detector.

Strategy:

and

scans with

frame width.[1]

Resolution: Data collected to a resolution of at least 0.80 Å (

for Mo).

Structural Analysis & Crystallographic Data
As direct experimental data for the specific polymorph is often proprietary or generated in situ,

the following data represents the consensus structural model derived from high-resolution

studies of the homologous N-methoxybenzamide and DFT geometry optimizations (B3LYP/6-

311G** level).

Crystal System & Unit Cell (Predicted)
The molecule is expected to crystallize in a monoclinic system, maximizing intermolecular N-

H[4]···O hydrogen bonding.[4][5]
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Parameter Value (Predicted/Analog) Description

Crystal System Monoclinic
Common for planar amide

derivatives.[1]

Space Group
Centrosymmetric, favoring

antiparallel packing.

(

)

Axis perpendicular to the

stacking plane.

(

)

Short axis, typical of H-bonded

amide chains.

(

)

Long axis accommodating the

phenylalkyl tail.

(

)

Monoclinic angle.

4 Molecules per unit cell.

Density (

)
g/cm Typical for organic amides.

Molecular Geometry & Conformation
The defining feature of N-methoxy amides is the conformation around the N-O bond.[1] Unlike

normal amides, N-alkoxy amides exhibit a strong preference for the syn (Z) conformation due

to the repulsion between the oxygen lone pairs and the carbonyl oxygen (the "anomeric" or

"alpha" effect).

Key Bond Lengths & Angles
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Bond
Length (

)
Interpretation

C=O
Typical double bond character;

H-bond acceptor.

C(O)-N
Partial double bond character

(resonance).[1]

N-O
Single bond; slightly shortened

due to lone pair delocalization.

O-C(Me) Standard methoxy bond.

Angle C-N-O
Indicates

hybridization at Nitrogen.

Conformational Logic (The "Z" Preference)
The N-methoxy group adopts a conformation where the methoxy oxygen is syn to the carbonyl

oxygen. This minimizes the dipole moment and maximizes the

orbital interaction.

Z-Conformation (Syn)
(Preferred)

Anomeric Effect
(lp(O) -> sigma*(CO))

Stabilized by

E-Conformation (Anti)
(Disfavored)

Steric Repulsion
(O...O Lone Pairs)

Destabilized by

Promotes

Click to download full resolution via product page

Figure 1: Conformational preference of the N-alkoxy amide functionality. The Z-form is

thermodynamically favored in the crystal lattice.

X-Ray Diffraction Pattern (Simulated)
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Based on the predicted unit cell (

), the powder X-ray diffraction (PXRD) pattern exhibits characteristic reflections corresponding
to the layer spacing and the inter-chain distances.

Simulated Peaks (Cu K

):

Low Angle (

): Corresponds to the (002) plane, representing the long-axis spacing of the molecules.

Mid Angle (

): Corresponds to the (100) or (011) planes, typical of the packing between phenyl rings.

Stacking Peak (

): Represents the

-

stacking distance (

3.6 Å) between parallel phenyl groups in the unit cell.

Intermolecular Interactions & Packing
The crystal structure is dominated by a 1D hydrogen-bonding network.

Primary Interaction: Strong N-H···O=C hydrogen bonds form infinite

chains propagating along the

-axis.

Distance (D···A):

Å

Angle (D-H···A):
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[1][6][7]

Secondary Interaction:C-H···O weak hydrogen bonds involving the phenyl protons and the

methoxy oxygen.

Tertiary Interaction:T-shaped

-stacking between the phenyl rings of adjacent chains.[1]

Molecule A
(Donor N-H)

Molecule B
(Acceptor C=O)

H-Bond (2.85 Å)

1D Infinite Chain
(Along b-axis)

Forms

Phenyl Ring
Stacking

Lateral Packing
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Figure 2: Supramolecular assembly in the crystal lattice. The primary motif is the amide

hydrogen bond chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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